Cas no 1447839-64-6 (1-(4,6-Dichloro-2-(methylthio)pyrimidin-5-yl)ethanone)

• Product Name: 1-(4,6-Dichloro-2-(methylthio)pyrimidin-5-yl)ethanone
• CAS No: 1447839-64-6
• MF: C₇H₆Cl₂N₂OS
• MW: 237.106338024139
• CID: 4817866
• Update Time: 2026-02-27

1-(4,6-Dichloro-2-(methylthio)pyrimidin-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-Dichloro-2-(methylthio)pyrimidin-5-yl)ethanone
• ClC1=NC(=NC(=C1C(C)=O)Cl)SC
• 1-(4,6-dichloro-2-methylsulfanylpyrimidin-5-yl)ethanone
• Ethanone, 1-[4,6-dichloro-2-(methylthio)-5-pyrimidinyl]-

• Inchi： 1S/C7H6Cl2N2OS/c1-3(12)4-5(8)10-7(13-2)11-6(4)9/h1-2H3
• InChI Key： DUNQUDGJBRHJTE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(N=1)SC)Cl)C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.7
• Topological Polar Surface Area: 68.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-(4,6-Dichloro-2-(methylthio)pyrimidin-5-yl)ethanone

Comprehensive Overview of 1-(4,6-Dichloro-2-(methylthio)pyrimidin-5-yl)ethanone (CAS No. 1447839-64-6)

1-(4,6-Dichloro-2-(methylthio)pyrimidin-5-yl)ethanone (CAS No. 1447839-64-6) is a specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its dichloro and methylthio functional groups, has garnered attention for its potential role in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its unique structural properties and versatility in organic synthesis.

The molecular structure of 1-(4,6-Dichloro-2-(methylthio)pyrimidin-5-yl)ethanone features a pyrimidine core substituted with chlorine atoms at the 4 and 6 positions, a methylthio group at the 2 position, and an acetyl group at the 5 position. This arrangement contributes to its reactivity, making it a valuable intermediate in the development of novel compounds. Recent studies highlight its utility in creating heterocyclic compounds, which are pivotal in drug discovery and material science.

In the context of current trends, 1-(4,6-Dichloro-2-(methylthio)pyrimidin-5-yl)ethanone aligns with the growing demand for sustainable chemistry and green synthesis methods. Researchers are exploring eco-friendly pathways to synthesize such intermediates, reducing environmental impact. This compound's relevance is further amplified by its potential applications in crop protection and pharmaceutical intermediates, addressing global challenges like food security and disease treatment.

From a technical perspective, the synthesis of CAS No. 1447839-64-6 involves multi-step reactions, including halogenation and nucleophilic substitution. Its purity and stability are critical for downstream applications, prompting advancements in analytical techniques such as HPLC and NMR for quality control. The compound's solubility in organic solvents like dichloromethane and acetonitrile facilitates its use in various reaction conditions.

Industry professionals often inquire about the safety data and handling protocols for 1-(4,6-Dichloro-2-(methylthio)pyrimidin-5-yl)ethanone. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Its storage under inert conditions ensures long-term stability, a key consideration for bulk manufacturers.

The commercial availability of CAS No. 1447839-64-6 has expanded due to its rising demand in custom synthesis and contract research organizations (CROs). Suppliers emphasize its role in accelerating R&D timelines, particularly for projects targeting kinase inhibitors and antiviral agents. This trend reflects the broader shift toward outsourcing specialized chemical synthesis to optimize resource allocation.

In summary, 1-(4,6-Dichloro-2-(methylthio)pyrimidin-5-yl)ethanone exemplifies the intersection of innovation and practicality in modern chemistry. Its structural features and applications resonate with contemporary priorities like precision medicine and sustainable agriculture, ensuring its continued relevance in scientific and industrial domains.